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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Acid Red 119 (C.I.
262085), a diazo dye with applications in various industries, including textiles, leather, and
paper.[1][2] Understanding the solubility of this compound in different solvents is crucial for its
effective use in research, development, and quality control. This document summarizes the
available solubility data, outlines detailed experimental protocols for its determination, and
provides a logical workflow for solvent selection.

Physicochemical Properties

o Appearance: Red to dark red powder[3]
e Chemical Class: Diazo dye[1]

e CAS Number: 12220-20-1[1]

Quantitative Solubility Data

Precise quantitative solubility data for Acid Red 119 in a wide range of solvents is limited in
publicly available literature. However, the following table summarizes the available information.
It is important to distinguish Acid Red 119 from Solvent Red 119, a different compound with
distinct properties.
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Solvent CAS Number Temperature (°C) Solubility
Water 7732-18-5 Not Specified 70 g/L
Alcohol Solvents Various Not Specified Soluble
Ether Solvents Various Not Specified Insoluble

Note: The term "soluble" indicates that the substance dissolves to a visually appreciable extent,
but does not provide a quantitative value. Further experimental determination is recommended

for specific applications.

Factors Influencing Solubility

The solubility of Acid Red 119 is influenced by several factors:

e pH: Acid Red 119 is reported to be stable under acidic conditions and less stable in alkaline
environments.[3] This suggests that pH can significantly impact its aqueous solubility,
potentially due to structural changes or degradation in alkaline solutions.

o Temperature: As with most solid solutes, the solubility of Acid Red 119 in liquid solvents is
expected to be temperature-dependent. However, specific data on this relationship is not
readily available.

o Solvent Polarity: The qualitative data indicates that Acid Red 119, an acid dye, is soluble in
polar solvents like water and alcohols, and insoluble in non-polar solvents like ethers. This is
consistent with the presence of polar functional groups in its molecular structure.

Experimental Protocol: Determination of Solubility
by UV-Vis Spectrophotometry

This protocol outlines a general method for determining the solubility of Acid Red 119 in a
specific solvent at a given temperature. This method is based on creating a calibration curve
and then measuring the concentration of a saturated solution.

1. Materials and Equipment:
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Acid Red 119 powder
Solvent of interest
Volumetric flasks and pipettes
Analytical balance
UV-Vis spectrophotometer
Cuvettes
Magnetic stirrer and stir bars
Temperature-controlled shaker or water bath
Syringe filters (0.45 pm)
. Preparation of Standard Solutions and Calibration Curve:

Stock Solution: Accurately weigh a known mass of Acid Red 119 and dissolve it in a known
volume of the solvent to prepare a stock solution of a specific concentration (e.g., 100 mg/L).

Standard Solutions: Prepare a series of standard solutions of decreasing concentrations by
serially diluting the stock solution.

Determine Amax: Scan one of the standard solutions across a range of wavelengths (e.g.,
400-700 nm) to determine the wavelength of maximum absorbance (Amax).

Generate Calibration Curve: Measure the absorbance of each standard solution at the
determined Amax. Plot a graph of absorbance versus concentration to create a Beer-
Lambert Law calibration curve.

. Preparation of Saturated Solution:

Add an excess amount of Acid Red 119 powder to a known volume of the solvent in a
sealed container.
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o Agitate the mixture at a constant temperature using a magnetic stirrer or shaker bath for a
sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached and the solution is
saturated.

4. Measurement and Calculation:
o Allow the undissolved solid in the saturated solution to settle.

o Carefully withdraw a sample of the supernatant and filter it immediately using a syringe filter
to remove any suspended patrticles.

o Accurately dilute the filtered saturated solution with the solvent to a concentration that falls
within the linear range of the calibration curve.

e Measure the absorbance of the diluted solution at Amax.

o Use the equation of the calibration curve to determine the concentration of the diluted
solution.

o Calculate the solubility of Acid Red 119 in the solvent by multiplying the concentration of the
diluted solution by the dilution factor.

Logical Workflow for Solvent Selection

The following diagram illustrates a logical workflow for selecting an appropriate solvent for Acid
Red 119 based on its solubility.
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Caption: Workflow for Acid Red 119 Solvent Selection.

This guide provides a foundational understanding of the solubility of Acid Red 119. For critical
applications, it is highly recommended to perform experimental solubility determinations under
the specific conditions of use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b083087?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Acid%20red%20119
https://www.colorantsgroup.com/acid-red-119.php
https://www.chembk.com/en/chem/C.I.%20Acid%20Red%20119
https://www.benchchem.com/product/b083087#solubility-of-acid-red-119-in-different-solvents
https://www.benchchem.com/product/b083087#solubility-of-acid-red-119-in-different-solvents
https://www.benchchem.com/product/b083087#solubility-of-acid-red-119-in-different-solvents
https://www.benchchem.com/product/b083087#solubility-of-acid-red-119-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083087?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

